![molecular formula C40H44KN7O7S2 B1193668 Sulfo-Cyanine3 tetrazine](/img/no-structure.png)
Sulfo-Cyanine3 tetrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetrazine - trans-cyclooctene ligation is among the fastest bioconjugation reactions known to date. This water soluble sulfo-Cyanine3 derivative contains methyltetrazine moiety for the coupling with trans-cyclooctenes. Methyltetrazines possess optimal stability at physiological pH, while maintaining extremely high reactivity towards cyclooctenes. The fluorophore is bright, photostable, and is also very well visible with naked eye.
Scientific Research Applications
Bioorthogonal Reactions for Drug Release
Sulfo-Cyanine3 tetrazine plays a significant role in the bioorthogonal release of drugs, such as sulfonamides. Shao et al. (2018) discuss a bioorthogonal reaction using sulfonyl sydnonimines and dibenzoazacyclooctyne (DIBAC), demonstrating efficient sulfonamide release. This reaction is notable for its high second-order rate constant, stability under physiological conditions, and mutual orthogonality with benzonorbornadiene-tetrazine cycloaddition pairs, allowing for selective and simultaneous liberation of sulfonamide and primary amine drugs (Shao et al., 2018).
Tetrazine in Inverse Electron Demand Diels-Alder Reactions
Hamasaki et al. (2006) explored the role of 1,2,4,5-tetrazines, including compounds similar to this compound, in inverse electron demand Diels-Alder reactions. Their work revealed the enhanced reactivity and regioselectivity of these tetrazines, highlighting their potential in creating new cycloadducts with a variety of dienophiles, thus extending their utility in synthetic chemistry (Hamasaki, Ducray, & Boger, 2006).
Super-Resolution Imaging Applications
Knorr et al. (2018) report on the synthesis and application of tetrazine-quenched cyanine probes, including this compound, for no-wash super-resolution imaging. These probes are valuable for their ability to increase fluorescence intensity upon bioorthogonal labeling reactions, enabling their use in STED-based super-resolution imaging of biological structures like cytoskeletal proteins (Knorr et al., 2018).
Catalysis of Tetrazine Synthesis
Yang et al. (2012) describe a method for catalyzing the formation of 1,2,4,5-tetrazines directly from nitriles, which is relevant to the synthesis of this compound. This method, using Lewis acid transition metal catalysts, notably nickel and zinc salts, allows for the convenient preparation of symmetric and asymmetric tetrazines, enhancing their accessibility and application in bioorthogonal conjugations (Yang et al., 2012).
properties
Molecular Formula |
C40H44KN7O7S2 |
---|---|
Molecular Weight |
838.05 |
IUPAC Name |
Potassium (E)-2-[(E)-3-{3,3-Dimethyl-1-[6-({[p-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl}amino)-6-oxohexyl]-5-(oxysulfonyl)-3H-indol-2-yl}-2-propenylidene]-1-methyl-3,3-dimethyl-5-indolinesulfonate |
InChI |
InChI=1S/C40H45N7O7S2.K/c1-26-42-44-38(45-43-26)28-16-14-27(15-17-28)25-41-37(48)13-8-7-9-22-47-34-21-19-30(56(52,53)54)24-32(34)40(4,5)36(47)12-10-11-35-39(2,3)31-23-29(55(49,50)51)18-20-33(31)46(35)6;/h10-12,14-21,23-24H,7-9,13,22,25H2,1-6H3,(H2-,41,48,49,50,51,52,53,54);/q;+1/p-1 |
InChI Key |
MOTFTOHZJPRDSY-UHFFFAOYSA-M |
SMILES |
CC(C1=CC(S(=O)(O[K])=O)=CC=C1N/2C)(C)C2=C/C=C/C3=[N+](CCCCCC(NCC4=CC=C(C5=NN=C(C)N=N5)C=C4)=O)C6=CC=C(S(=O)([O-])=O)C=C6C3(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.